Cas no 88457-41-4 (Benzene, 1,1'-[1,4-cyclohexanediylbis(methyleneoxy)]bis[4-octyl-)

Benzene, 1,1'-[1,4-cyclohexanediylbis(methyleneoxy)]bis[4-octyl- structure
88457-41-4 structure
Product Name:Benzene, 1,1'-[1,4-cyclohexanediylbis(methyleneoxy)]bis[4-octyl-
CAS No:88457-41-4
MF:C36H56O2
MW:520.828651428223
CID:632154
PubChem ID:71318071
Update Time:2025-04-19

Benzene, 1,1'-[1,4-cyclohexanediylbis(methyleneoxy)]bis[4-octyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,4-cyclohexanediylbis(methyleneoxy)]bis[4-octyl-
    • 1-octyl-4-[[4-[(4-octylphenoxy)methyl]cyclohexyl]methoxy]benzene
    • 1,1'-[Cyclohexane-1,4-diylbis(methyleneoxy)]bis(4-octylbenzene)
    • DTXSID30748246
    • 88457-41-4
    • Inchi: 1S/C36H56O2/c1-3-5-7-9-11-13-15-31-21-25-35(26-22-31)37-29-33-17-19-34(20-18-33)30-38-36-27-23-32(24-28-36)16-14-12-10-8-6-4-2/h21-28,33-34H,3-20,29-30H2,1-2H3
    • InChI Key: XZWNRLACROQJBH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(CCCCCCCC)=CC=1)CC1CCC(COC2C=CC(CCCCCCCC)=CC=2)CC1

Computed Properties

  • Exact Mass: 520.42803102g/mol
  • Monoisotopic Mass: 520.42803102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 20
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.4
  • Topological Polar Surface Area: 18.5Ų
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